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Compound of Interest

Compound Name: 2-Bromo-6-iodopyridine

Cat. No.: B1338975

Application Notes and Protocols for 2-Bromo-6-
lodopyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, handling guidelines, and detailed
experimental protocols for the versatile bifunctional reagent, 2-Bromo-6-iodopyridine. Its
unique structure, featuring two different halogen atoms on the pyridine ring, allows for
regioselective functionalization, making it a valuable building block in the synthesis of complex
molecules for the pharmaceutical and materials science industries.

Safety Precautions and Handling Guidelines

2-Bromo-6-iodopyridine is a hazardous chemical that must be handled with appropriate
safety precautions in a laboratory setting. The following information is a summary of its known
hazards and recommended handling procedures.

1.1 GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard statements for 2-Bromo-6-iodopyridine and related bromopyridines.
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1]
Acute Toxicity, Inhalation H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation.[1]

1.2 Personal Protective Equipment (PPE)

When handling 2-Bromo-6-iodopyridine, the following personal protective equipment should

be worn:

o Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles conforming
to EN166 or NIOSH standards.[2]

+ Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) that have
been inspected prior to use. Use proper glove removal technique to avoid skin contact.[2][3]

« Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

o Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood.[3] If dust or aerosols are generated, a NIOSH/MSHA or European Standard EN 149
approved respirator may be required.

1.3 Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash
hands thoroughly after handling.[2] Keep away from heat, sparks, and open flames.[4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5] Store
under an inert atmosphere (e.g., nitrogen or argon).[6] The compound is light and air

sensitive.[7]

1.4 First Aid Measures
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or doctor.[4]

e In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. Seek medical attention.[2][7]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get medical advice/attention.[4]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

1.5 Spill and Disposal Procedures

» Spill: In case of a spill, evacuate the area. Wear appropriate PPE. Avoid dust formation.

Sweep up the material and place it in a suitable, closed container for disposal. Do not let the

product enter drains.

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Bromo-6-

iodopyridine.
Property Value Reference
CAS Number 234111-08-1 [1][7]
Molecular Formula CsHsBrIN [1][8]
Molecular Weight 283.89 g/mol [1]8]
Appearance White to orange to green 8]
powder/crystal
Melting Point 139-144 °C [6][8]
Purity >97% 9]
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Application Notes: Regioselective Cross-Coupling
Reactions

2-Bromo-6-iodopyridine is an excellent substrate for sequential cross-coupling reactions due
to the differential reactivity of the carbon-iodine (C-1) and carbon-bromine (C-Br) bonds. In
palladium-catalyzed reactions, the C-I bond is significantly more reactive towards oxidative
addition than the C-Br bond. This allows for selective functionalization at the 6-position (iodine)
under milder conditions, while leaving the 2-position (bromine) available for subsequent
transformations.

This regioselectivity is a powerful tool in the synthesis of 2,6-disubstituted pyridines, which are
common motifs in pharmaceuticals and functional materials. By carefully choosing the reaction
conditions, a variety of substituents can be introduced in a controlled manner.
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Reacts at C-1 bond
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Add 2-Bromo-6-iodopyridine,
Arylboronic acid, Base,
Pd Catalyst to Schlenk Flask

A

Evacuate and Backfill
with Argon (3x)

\

Add Degassed Solvent
(e.g., Dioxane/H20)
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Heat to 80-100 °C
with Stirring

Monitor by TLC/LC-MS

Reaction Complete
Y

Aqueous Workup:
Dilute, Extract, Wash, Dry

Column Chromatography

2-Bromo-6-arylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

